What is TEMPOL exactly?
4-Hydroxy-TEMPO is a 4-substituted 2,2,6,6-tetramethylpiperidyl-1-oxy (TEMPO) derivative. It is a low-molecular-weight compound that can efficiently neutralize reactive oxygen species (ROS).
2,2,6,6-Tetramethyl-4-piperidinol 1-oxyl (TEMPO) is a reactive oxygen species that belongs to the group of nitroxide radicals.
Biological activity of TEMPOL
TEMPOL is a superoxide-dismutase-mimetic. It belongs to a class of non-thiol-containing radiation shields and can permeate the membrane.
TEMPOL is a piperidine nitroxide and spin-label with superoxide dismutase (SOD) mimetic activity. It inhibits lipid peroxidation in rat liver microsomes with 50% inhibition of microsomal lipid peroxidation (IP50) values of 117, 61, and 381 mM for peroxidation induced by iron plus NADPH, iron plus ascorbate, and t-butylhydroperoxide, respect...